ethyl 3-[(3-chlorobenzoyl)amino]benzoate

• IUPAC Name: ethyl 3-[(3-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C16H14ClNO3/c1-2-21-16(20)12-6-4-8-14(10-12)18-15(19)11-5-3-7-13(17)9-11/h3-10H,2H2,1H3,(H,18,19)
• InChI Key: CXVOXSAHGRZHDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol

Description

Ethyl 3-[(3-chlorobenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C16H14ClNO3 and its molecular weight is 303.74 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 303.0662210 g/mol and the complexity rating of the compound is 375. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

Ethyl 3-[(3-chlorobenzoyl)amino]benzoate and its derivatives serve as key intermediates in synthetic chemistry for the development of complex molecules. For example, the synthesis of orthogonally protected amino acids useful for peptide construction has been explored, highlighting the versatility of such compounds in constructing biologically relevant molecules (Czajgucki, Sowiński, & Andruszkiewicz, 2003). Moreover, the compound has been utilized in the preparation of nitrogen source reagents for base-free, intermolecular aminohydroxylation reactions, showcasing its utility in facilitating complex synthetic transformations (Harris, Mee, Furneaux, Gainsford, & Luxenburger, 2011).

Material Science and Drug Delivery

In material science and drug delivery research, derivatives of this compound have been investigated for their potential in controlled release formulations. Poly[(amino acid ester)phosphazenes], synthesized by incorporating similar ester groups, have been studied for their hydrolytic decomposition and small molecule release profiles, indicating their potential as drug delivery vehicles (Allcock, Pucher, & Scopelianos, 1994).

Pharmaceutical Development

In pharmaceutical research, this compound derivatives have been explored for their therapeutic potential. For instance, novel antiplatelet drug candidates with selective activity against protease-activated receptor 4 (PAR4) have been synthesized from derivatives, highlighting the potential of these compounds in developing new treatments for thrombotic diseases (Chen et al., 2008).

Environmental Science

In environmental science, the biodegradation of chlorimuron-ethyl, a herbicide, has been studied with the help of microorganisms. The degradation pathway involves several steps, including the transformation into ethyl 2-sulfamoyl benzoate, showcasing the environmental relevance of these compounds in mitigating pollution and herbicide residues (Li et al., 2016).

Safety and Hazards

The safety data sheet for ethyl 3-[(3-chlorobenzoyl)amino]benzoate indicates that it should be handled with care. If inhaled or ingested, or if it comes into contact with skin or eyes, appropriate first aid measures should be taken. It should be stored in a cool, dry, well-ventilated place, and containers should be kept tightly closed.